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Compound of Interest

Compound Name: Triethyl phosphonobromoacetate

Cat. No.: B1313538

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following guide pertains to Triethyl Phosphonoacetate. No direct Safety Data
Sheet (SDS) was found for "Triethyl phosphonobromoacetate,” suggesting a possible
typographical error in the query. The information provided herein is based on available data for
Triethyl Phosphonoacetate.

This technical guide provides an in-depth overview of the safety and handling protocols for
Triethyl Phosphonoacetate, a reagent commonly used in laboratory and drug development
settings. Adherence to these guidelines is crucial for ensuring the safety of personnel and the
integrity of research.

Chemical Identification and Physical Properties

Triethyl phosphonoacetate is a clear, light yellow liquid with the following properties:
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Property Value Reference
Chemical Formula C8H1705P [1]
Molecular Weight 224.19 g/mol [1]
Appearance Clear light yellow liquid [2]

Boiling Point 142 - 145 °C at 10 hPa

Density 1.13 g/cm3 at 25 °C

Vapor Pressure <0.01 hPaat 25 °C

Partition Coefficient (log Pow) 1.13at30°C

Hazard Identification and Classification

Triethyl phosphonoacetate is classified as a hazardous substance. The GHS classification and

associated hazard statements are summarized below.
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Hazard Class GHS Category Hazard Statement Reference
Serious Eye H319: Causes serious
L 2A o [11[3][4]
Damage/Eye Irritation eye irritation
) H401: Toxic to aquatic
Acute Aquatic Hazard 2 [3]

life

H411: Toxic to aquatic

Chronic Aquatic ] ] ;
2 life with long lasting [11[3]
Hazard
effects
Skin H315: Causes skin
: i 2 N [21[4]
Corrosion/Irritation irritation
Specific Target Organ _
o ) 3 (Respiratory H335: May cause
Toxicity (Single ) o [4]
system) respiratory irritation
Exposure)
o H302: Harmful if
Acute Toxicity (Oral) 4 [5]
swallowed
Acute Toxicity 4 H332: Harmful if 5]
(Inhalation) inhaled

Signal Word:Warning[1][3][5] or Danger[4]

Precautionary Statements:

e P264: Wash skin thoroughly after handling.[1]

e P273: Avoid release to the environment.[1]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[1]

o P337 + P313: If eye irritation persists: Get medical advice/attention.[1]
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» P501: Dispose of contents/container to an approved waste disposal plant.[1]

Experimental Protocols: Safe Handling and Storage

Strict adherence to the following protocols is mandatory when handling and storing triethyl
phosphonoacetate.

3.1. Handling Procedures:

» Always handle the chemical in a well-ventilated area, preferably within a chemical fume
hood.[1][5]

» Avoid direct contact with skin and eyes by wearing appropriate personal protective
equipment (PPE).[1][5][6][7]

e Prevent inhalation of vapors or mists.[1][5][6][7]

o Use non-sparking tools and prevent the build-up of electrostatic charge.[5]

3.2. Storage Requirements:

o Store in a tightly sealed container in a cool, dry, and well-ventilated location.[1][3][5]

e The recommended storage temperature is 4°C, with some suppliers recommending -20°C
for the pure form.[1][3]

o Keep away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[1][3]

Emergency Procedures

In the event of an emergency, follow these first-aid and spill response measures.

4.1. First-Aid Measures:
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Exposure Route First-Aid Protocol Reference

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
upper and lower eyelids.
Eye Contact _ [11[3][4]
Remove contact lenses if
present and easy to do.
Continue rinsing. Seek

immediate medical attention.

Immediately wash off with
soap and plenty of water while
_ removing all contaminated
Skin Contact ) [L11[31[41[5]
clothing and shoes. Seek
medical attention if irritation

develops.

Move the exposed person to
fresh air. If not breathing, give
) artificial respiration. If
Inhalation o : [L1[3]141[5]
breathing is difficult, give
oxygen. Seek medical

attention.

Do NOT induce vomiting.
Rinse mouth with water. Never
ive anything by mouth to an
Ingestion INE anyning Y [LI(31A][5]
unconscious person. Call a
physician or poison control

center immediately.

4.2. Accidental Release Measures:

» Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE, including
respiratory protection. Ensure adequate ventilation.[1][4][5]
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e Environmental Precautions: Prevent the chemical from entering drains, sewers, or
waterways.[1]

o Containment and Cleanup: Absorb the spill with an inert, non-combustible material such as
sand, earth, or vermiculite. Collect the absorbed material into a suitable container for
disposal.[1][4][6]

Exposure Controls and Personal Protection

Engineering controls and personal protective equipment are essential for minimizing exposure.

Control Measure Specification Reference

Work in a well-ventilated area,
preferably a chemical fume

Engineering Controls hood. Ensure eyewash [11[3114]
stations and safety showers

are readily accessible.

Wear chemical safety goggles
Eye/Face Protection with side shields or a face [11[3114]
shield.

Wear chemically resistant
_ _ gloves (e.g., nitrile rubber) and
Skin Protection ) i [11[3114115]
a lab coat or other impervious

protective clothing.

If ventilation is inadequate, use
) ) a NIOSH-approved respirator
Respiratory Protection ] ] ] [11[3]1[41[5]
with an appropriate cartridge

for organic vapors.

Firefighting Measures
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Aspect Guideline Reference
Use water spray, alcohol-
Suitable Extinguishing Media resistant foam, dry chemical, [1][5]
or carbon dioxide.
Combustion may produce
Hazardous Combustion carbon oxides and phosphorus 1]
Products oxides. The substance is
combustible.
Wear a self-contained
Firefighter Protection breathing apparatus (SCBA) [11[3114]
and full protective gear.
Toxicity and Carcinogenicity
Toxicity Data Value Reference

Acute Oral Toxicity (Rat)

LD50 > 500 mg/kg

[2]

Carcinogenicity

Not classified as a carcinogen
by IARC, NTP, or OSHA.

[1](6]

Visualized Workflow: Chemical Spill Response

The following diagram illustrates the standardized workflow for responding to a chemical spill of

triethyl phosphonoacetate.
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Chemical Spill Response Workflow

Assess the Situation
(Size, Location, Hazards)

Evacuate Immediate Area
Alert Others

Don Appropriate PPE

(Gloves, Goggles, Respirator)

Contain the Spill
(Use Absorbent Materials)

I
Neutralize if Necessary |
(Follow Specific Protocol) |

Clean Up Spill Residue
(Absorb and Collect)

Decontaminate Area and Equipment

Dispose of Waste
(Follow Hazardous Waste Procedures)

Report the Incident
(Supervisor, Safety Officer)

Spill Response Complete

Click to download full resolution via product page

Caption: Workflow for a chemical spill response.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1313538?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1313538?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Safe Handling
of Triethyl Phosphonoacetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1313538#triethyl-phosphonobromoacetate-safety-
data-sheet-sds-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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